![molecular formula C10H10BrFO2 B6320520 Isopropyl 4-bromo-2-fluorobenzoate CAS No. 1456234-21-1](/img/structure/B6320520.png)
Isopropyl 4-bromo-2-fluorobenzoate
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Overview
Description
Isopropyl 4-bromo-2-fluorobenzoate (I4BF) is an organic compound belonging to the family of brominated benzoates, which are widely used as intermediates in various chemical synthesis processes. I4BF has been studied extensively for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmaceuticals. It has been found to exhibit interesting properties, such as high solubility in water and a low melting point, which make it a promising reagent for use in various chemical reactions.
Scientific Research Applications
Isopropyl 4-bromo-2-fluorobenzoate has been studied extensively for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmaceuticals. It has been found to be useful in the synthesis of various compounds, such as heterocyclic compounds, which are important building blocks for the development of novel drugs. Additionally, this compound has been used as a catalyst in the synthesis of other compounds, such as polymers and polysaccharides.
Mechanism of Action
The mechanism of action of Isopropyl 4-bromo-2-fluorobenzoate is not yet fully understood. However, it is believed that the bromine atom in the compound plays a role in its reactivity. It is thought that the bromine atom acts as a nucleophile, attacking the substrate molecule and forming a covalent bond with it. This covalent bond then facilitates the formation of other products from the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been found to possess anti-inflammatory and anti-bacterial properties, which may be useful in the development of novel drugs. Additionally, it has been found to possess antioxidant properties, which may be useful in the prevention of cell damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
The main advantage of using Isopropyl 4-bromo-2-fluorobenzoate in laboratory experiments is its low melting point, which makes it easy to handle and use in reactions. Additionally, it is highly soluble in water, which makes it ideal for use in aqueous solutions. However, one of the main limitations of using this compound is its low reactivity, which can make it difficult to use in certain reactions.
Future Directions
For the study of Isopropyl 4-bromo-2-fluorobenzoate include further exploration of its potential applications in the fields of medicinal chemistry and drug development. Additionally, further research into its mechanism of action and biochemical and physiological effects may lead to the development of novel drugs or treatments. Finally, further research into its reactivity and solubility may lead to more efficient methods for synthesizing and purifying this compound.
Synthesis Methods
Isopropyl 4-bromo-2-fluorobenzoate can be synthesized via a two-step process. In the first step, 4-bromo-2-fluorobenzonitrile is reacted with isopropyl alcohol in the presence of a base, such as sodium hydroxide, to form this compound. In the second step, the product is purified by recrystallization from a suitable solvent, such as ethanol. The purity of the final product can be determined by thin-layer chromatography.
properties
IUPAC Name |
propan-2-yl 4-bromo-2-fluorobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrFO2/c1-6(2)14-10(13)8-4-3-7(11)5-9(8)12/h3-6H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXDSWYPZHLAGPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)C1=C(C=C(C=C1)Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrFO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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